Cas no 2166577-70-2 (ethyl 1-[(oxiran-2-yl)methyl]-1h-pyrazole-4-carboxylate)

• Product Name: ethyl 1-[(oxiran-2-yl)methyl]-1h-pyrazole-4-carboxylate
• CAS No: 2166577-70-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5174271
• Update Time: 2025-05-20

ethyl 1-[(oxiran-2-yl)methyl]-1h-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[(oxiran-2-yl)methyl]-1h-pyrazole-4-carboxylate

• Inchi： 1S/C9H12N2O3/c1-2-13-9(12)7-3-10-11(4-7)5-8-6-14-8/h3-4,8H,2,5-6H2,1H3
• InChI Key： IFKHINKYEGSLEW-UHFFFAOYSA-N
• SMILES： N1(CC2CO2)C=C(C(OCC)=O)C=N1

Additional information on ethyl 1-[(oxiran-2-yl)methyl]-1h-pyrazole-4-carboxylate

Comprehensive Guide to Ethyl 1-[(Oxiran-2-yl)Methyl]-1H-Pyrazole-4-Carboxylate (CAS No. 2166577-70-2)

Ethyl 1-[(oxiran-2-yl)methyl]-1H-pyrazole-4-carboxylate (CAS No. 2166577-70-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide-functionalized pyrazole derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applications in drug discovery.

The molecular structure of ethyl 1-[(oxiran-2-yl)methyl]-1H-pyrazole-4-carboxylate combines a pyrazole ring with an epoxide group, which enhances its utility in ring-opening reactions and cross-coupling processes. This compound is particularly relevant in the development of small-molecule inhibitors and biologically active compounds, aligning with current trends in precision medicine and targeted therapies. Its carboxylate ester moiety further allows for easy derivatization, making it a preferred choice for combinatorial chemistry.

In recent years, the demand for high-purity ethyl 1-[(oxiran-2-yl)methyl]-1H-pyrazole-4-carboxylate has surged, driven by advancements in heterocyclic chemistry and medicinal chemistry. The compound’s role in synthesizing anticancer agents and anti-inflammatory drugs has been highlighted in several peer-reviewed studies. Additionally, its application in crop protection chemicals has made it a subject of interest in sustainable agriculture solutions.

From a synthetic perspective, ethyl 1-[(oxiran-2-yl)methyl]-1H-pyrazole-4-carboxylate offers excellent reactivity under mild conditions, which is crucial for green chemistry initiatives. Researchers are optimizing its production to minimize waste and energy consumption, addressing the growing need for eco-friendly chemical processes. This aligns with global efforts to reduce the environmental footprint of industrial chemistry.

The compound’s CAS No. 2166577-70-2 is frequently searched in academic and industrial databases, reflecting its importance in contemporary research. Common queries include its synthetic routes, spectroscopic data, and safety profiles, indicating a strong interest in its practical applications. Analytical techniques such as NMR spectroscopy and HPLC purification are often employed to characterize this compound, ensuring its suitability for high-end applications.

Market analysts predict a steady growth in the demand for ethyl 1-[(oxiran-2-yl)methyl]-1H-pyrazole-4-carboxylate, particularly in regions with robust pharmaceutical and agrochemical sectors. Its compatibility with automated synthesis platforms and high-throughput screening methods further enhances its appeal to modern research laboratories. As the industry shifts toward fragment-based drug design, this compound is expected to play a pivotal role.

In summary, ethyl 1-[(oxiran-2-yl)methyl]-1H-pyrazole-4-carboxylate (CAS No. 2166577-70-2) represents a critical building block in advanced chemical synthesis. Its multifaceted applications, combined with its alignment with sustainable chemistry and drug discovery trends, make it a compound of enduring relevance. Researchers and manufacturers are encouraged to explore its potential further, leveraging its unique properties for innovative solutions.